Cas no 1500245-13-5 (2-Chloro-4-(cyclopropylmethoxy)-5-fluoropyrimidine)
2-Chloro-4-(cyclopropylmethoxy)-5-fluoropyrimidine is a fluorinated pyrimidine derivative with a cyclopropylmethoxy substituent, offering unique reactivity for pharmaceutical and agrochemical applications. The presence of both chloro and fluoro groups enhances its versatility as a synthetic intermediate, enabling selective nucleophilic substitutions or cross-coupling reactions. The cyclopropylmethoxy moiety contributes to steric and electronic modulation, potentially improving metabolic stability in drug design. This compound is particularly valuable in the development of kinase inhibitors and other biologically active molecules due to its balanced lipophilicity and functional group compatibility. Its high purity and well-defined structure make it suitable for precision synthesis in medicinal chemistry and material science research.
1500245-13-5 structure
Product Name:2-Chloro-4-(cyclopropylmethoxy)-5-fluoropyrimidine
CAS No:1500245-13-5
MF:C8H8ClFN2O
MW:202.613324165344
MDL:MFCD21788830
CID:4701210
Update Time:2025-05-27
2-Chloro-4-(cyclopropylmethoxy)-5-fluoropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-cyclopropylmethoxy-5-fluoropyrimidine
- 2-Chloro-4-cyclopropylmethoxy-5-fluoro-pyrimidine
- 2-Chloro-4-(cyclopropylmethoxy)-5-fluoropyrimidine
-
- MDL： MFCD21788830
- Inchi： 1S/C8H8ClFN2O/c9-8-11-3-6(10)7(12-8)13-4-5-1-2-5/h3,5H,1-2,4H2
- InChI Key： YDGIDYCIDSNWFN-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C(=N1)OCC1CC1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 180
- Topological Polar Surface Area: 35
2-Chloro-4-(cyclopropylmethoxy)-5-fluoropyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 171851-5g |
2-Chloro-4-cyclopropylmethoxy-5-fluoropyrimidine, 95% |
1500245-13-5 | 95% | 5g |
$1650.00 | 2023-09-06 |
2-Chloro-4-(cyclopropylmethoxy)-5-fluoropyrimidine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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